1,5,6,7-tetrahydro-4H-indol-4-one oxime

• IUPAC Name: (NE)-N-(1,5,6,7-tetrahydroindol-4-ylidene)hydroxylamine
• InChI: InChI=1S/C8H10N2O/c11-10-8-3-1-2-7-6(8)4-5-9-7/h4-5,9,11H,1-3H2/b10-8+
• InChI Key: NGYHNWRKMRIRFH-CSKARUKUSA-N
• Canonical SMILES: C1CC2=C(C=CN2)C(=NO)C1
• Isomeric SMILES: C1CC2=C(C=CN2)/C(=N/O)/C1
• Molecular Formula: C8H10N2O
• DSSTOX Substance ID: DTXSID40421371
• Molecular Weight: 150.18 g/mol
• CAS RN: 27866-27-9

Description

1,5,6,7-tetrahydro-4H-indol-4-one oxime, also known as THIO, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. THIO is a derivative of indole, a heterocyclic organic compound that is widely used in medicinal and pharmaceutical chemistry. In

Scientific Research Applications

Synthesis and Chemical Behavior

• Lactams Formation : The oximes of 1,5,6,7-tetrahydro-4H-indol-4-ones undergo Beckmann rearrangement with polyphosphoric acid, leading to the formation of lactams. This process involves alkyl and aryl migration, showcasing the compound's utility in synthesizing diverse lactams (Bardakos & Sucrow, 1978).

• Production of Azaheterocycles : The oxime esters and ethers of 1,5,6,7-tetrahydro-4H-indol-4-one are used in synthesizing 5- and 6-membered ring azaheterocycles. These compounds have applications in the development of bioactive molecules (Walton, 2016).

• Annelation with Acetylene : Annelation of 6,7-dihydrobenzo[c][1,2,5]oxadiazol-4(5H)-one oxime with acetylene produces NH- or N-vinyl-5,8-dihydro-4H-[1,2,5]oxadiazolo[3,4-g]indoles. These derivatives are significant in aromatic chemistry (Budaev et al., 2019).

Chemical Properties and Reactions

• Porphyrin Synthesis : The compound plays a role in the synthesis of porphyrins with exocyclic rings. This synthesis involves various chemical reactions showcasing its versatility in organic synthesis (Lash et al., 1992).

• Oxygenation and Cyclization : A synthesis method for pyrazolo[1,5-a]indole derivatives involves copper-catalyzed aerobic oxygenation and cyclization of indoles with oxime acetates. This is a significant example of N-1, C-2, and C-3 tri-functionalization of indoles in one pot (Huang et al., 2016).

Applications in Detection and Analysis

• Phosgene Detection : The meso-oxime-substituted-1,3,5,7-tetramethyl BODIPY (1-oxime) is used as a probe for fast and sensitive detection of phosgene. This has practical applications in on-site monitoring of phosgene gas exposure (Kim et al., 2017).